Cas no 2680625-33-4 (5-(2,2,2-Trifluoroacetamido)heptanoic acid)

• Product Name: 5-(2,2,2-Trifluoroacetamido)heptanoic acid
• CAS No: 2680625-33-4
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5646421
• PubChem ID: 165916990
• Update Time: 2025-07-19

5-(2,2,2-Trifluoroacetamido)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277118
• 5-(2,2,2-trifluoroacetamido)heptanoic acid
• 2680625-33-4
• 5-(2,2,2-Trifluoroacetamido)heptanoic acid

• Inchi： 1S/C9H14F3NO3/c1-2-6(4-3-5-7(14)15)13-8(16)9(10,11)12/h6H,2-5H2,1H3,(H,13,16)(H,14,15)
• InChI Key： UYCNZDFRFAOBNC-UHFFFAOYSA-N
• SMILES： FC(C(NC(CC)CCCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(2,2,2-Trifluoroacetamido)heptanoic acid

Research Brief on 5-(2,2,2-Trifluoroacetamido)heptanoic acid (CAS: 2680625-33-4): Recent Advances and Applications

The compound 5-(2,2,2-Trifluoroacetamido)heptanoic acid (CAS: 2680625-33-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoroacetamido and heptanoic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its potential applications in medicinal chemistry, particularly in the development of enzyme inhibitors and prodrugs. The unique physicochemical properties of this compound, including its stability and reactivity, make it a valuable building block for targeted drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-(2,2,2-Trifluoroacetamido)heptanoic acid as a precursor for the synthesis of novel protease inhibitors. The study highlighted the compound's ability to modulate enzyme activity through its interaction with catalytic sites, offering insights into its potential as a therapeutic agent for diseases such as cancer and viral infections. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's structure and confirm its purity, ensuring reliable results for further applications.

Another notable development involves the use of 5-(2,2,2-Trifluoroacetamido)heptanoic acid in prodrug design. A recent preprint on bioRxiv detailed its incorporation into a prodrug system aimed at improving the bioavailability of poorly soluble drugs. The study demonstrated that the trifluoroacetamido group enhanced the prodrug's stability in physiological conditions, while the heptanoic acid moiety facilitated targeted release in specific tissues. This approach holds promise for addressing challenges in drug delivery, particularly for compounds with limited solubility or rapid metabolism.

Beyond its pharmaceutical applications, 5-(2,2,2-Trifluoroacetamido)heptanoic acid has also been explored in chemical biology for labeling and tracking biomolecules. A 2024 paper in ACS Chemical Biology reported its use as a fluorescent probe for imaging cellular processes. The compound's ability to conjugate with proteins and nucleic acids without disrupting their native functions makes it a valuable tool for studying dynamic biological systems. This application underscores the compound's versatility and potential for interdisciplinary research.

In conclusion, 5-(2,2,2-Trifluoroacetamido)heptanoic acid (CAS: 2680625-33-4) represents a promising candidate for diverse applications in drug development and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative research, paving the way for future breakthroughs in the field. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic and diagnostic contexts.